Cas no 1152617-46-3 (2-chloro-N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 2-chloro-N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 1152617-46-3
• MF: C₁₅H₂₁BClNO₂
• MW: 293.596743345261
• CID: 4681533
• PubChem ID: 58103878
• Update Time: 2024-11-08

2-chloro-N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 1152617-46-3
• OYWNSKRICGZRJU-UHFFFAOYSA-N
• SCHEMBL2788224
• AT16604
• [2-chloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclopropyl-amine
• 2-chloro-N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 3-Chloro-4-cyclopropylaminobenzeneboronic acid pinacol ester

• Inchi： 1S/C15H21BClNO2/c1-14(2)15(3,4)20-16(19-14)10-5-8-13(12(17)9-10)18-11-6-7-11/h5,8-9,11,18H,6-7H2,1-4H3
• InChI Key： OYWNSKRICGZRJU-UHFFFAOYSA-N
• SMILES： ClC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1NC1CC1

Computed Properties

• Exact Mass: 293.1353868g/mol
• Monoisotopic Mass: 293.1353868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų